H-Thr-phe-arg-gly-ala-pro-OH

• IUPAC Name: (2S)-1-[(2S)-2-[[2-[[(2S)-2-[[(2S)-2-[[(2S,3R)-2-amino-3-hydroxybutanoyl]amino]-3-phenylpropanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]acetyl]amino]propanoyl]pyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C29H45N9O8/c1-16(27(44)38-13-7-11-21(38)28(45)46)35-22(40)15-34-24(41)19(10-6-12-33-29(31)32)36-25(42)20(14-18-8-4-3-5-9-18)37-26(43)23(30)17(2)39/h3-5,8-9,16-17,19-21,23,39H,6-7,10-15,30H2,1-2H3,(H,34,41)(H,35,40)(H,36,42)(H,37,43)(H,45,46)(H4,31,32,33)/t16-,17+,19-,20-,21-,23-/m0/s1
• InChI Key: LGNVPMUJJJLQHG-WZZXNIEWSA-N
• Canonical SMILES: CC(C(C(=O)NC(CC1=CC=CC=C1)C(=O)NC(CCCN=C(N)N)C(=O)NCC(=O)NC(C)C(=O)N2CCCC2C(=O)O)N)O
• Isomeric SMILES: C[C@H]([C@@H](C(=O)N[C@@H](CC1=CC=CC=C1)C(=O)N[C@@H](CCCN=C(N)N)C(=O)NCC(=O)N[C@@H](C)C(=O)N2CCC[C@H]2C(=O)O)N)O
• Molecular Formula: C29H45N9O8
• Molecular Weight: 647.7 g/mol

Description

H-Thr-phe-arg-gly-ala-pro-OH is a useful research compound. Its molecular formula is C29H45N9O8 and its molecular weight is 647.7 g/mol. The purity is usually 95%.
BenchChem offers high-quality H-Thr-phe-arg-gly-ala-pro-OH suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about H-Thr-phe-arg-gly-ala-pro-OH including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Thrombin Receptor Ligand Development : A study by Feng et al. (1995) discussed the development of potent thrombin receptor ligands, highlighting the role of certain peptide sequences in receptor activation. While this study doesn't directly mention "H-Thr-Phe-Arg-Gly-Ala-Pro-OH", it provides insights into the design and potency of similar peptides in activating receptors.

• Peptide Synthesis with Polymeric Supports : Research by Hagenmaier (1975) described the synthesis of various peptides using polymeric supports. This study emphasizes the importance of specific amino acid sequences in peptide synthesis, which is relevant to understanding how "H-Thr-Phe-Arg-Gly-Ala-Pro-OH" might be synthesized and applied.

• Paralytic Peptides in Lepidopteran Insects : Skinner et al. (1991) identified paralytic peptides from lepidopteran hemolymph, indicating the use of peptides like "H-Thr-Phe-Arg-Gly-Ala-Pro-OH" in studying insect physiology and potentially developing insect control strategies. (Skinner et al., 1991)

• Proline Cis-Trans Isomerization in Oligopeptides : A study by Grathwohl and Wüthrich (1981) examined the cis-trans isomerization of proline in oligopeptides. This research can provide insights into the structural dynamics of peptides similar to "H-Thr-Phe-Arg-Gly-Ala-Pro-OH".

• Angiotensin Converting Enzyme Targeting : Neasta et al. (2016) synthesized a novel nonapeptide and studied its biological activity, indicating the potential application of peptides like "H-Thr-Phe-Arg-Gly-Ala-Pro-OH" in targeting specific enzymes in the brain. (Neasta et al., 2016)